Cas no 1448124-82-0 (3-(benzenesulfonyl)-1-(5-chlorothiophen-2-yl)sulfonylpyrrolidine)

• Product Name: 3-(benzenesulfonyl)-1-(5-chlorothiophen-2-yl)sulfonylpyrrolidine
• CAS No: 1448124-82-0
• MF: C₁₄H₁₄ClNO₄S₃
• MW: 391.913259029388
• CID: 6285881
• PubChem ID: 71805610
• Update Time: 2025-10-30

3-(benzenesulfonyl)-1-(5-chlorothiophen-2-yl)sulfonylpyrrolidine Chemical and Physical Properties

Names and Identifiers

• 3-(benzenesulfonyl)-1-(5-chlorothiophen-2-yl)sulfonylpyrrolidine
• F6435-0918
• 3-(benzenesulfonyl)-1-[(5-chlorothiophen-2-yl)sulfonyl]pyrrolidine
• 1-((5-chlorothiophen-2-yl)sulfonyl)-3-(phenylsulfonyl)pyrrolidine
• AKOS024558082
• 1448124-82-0

• Inchi： 1S/C14H14ClNO4S3/c15-13-6-7-14(21-13)23(19,20)16-9-8-12(10-16)22(17,18)11-4-2-1-3-5-11/h1-7,12H,8-10H2
• InChI Key： CAONENIJYQGCEM-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(S1)S(N1CCC(C1)S(C1C=CC=CC=1)(=O)=O)(=O)=O

Computed Properties

• Exact Mass: 390.9773491g/mol
• Monoisotopic Mass: 390.9773491g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 619
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 117Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonyl compounds

Additional information on 3-(benzenesulfonyl)-1-(5-chlorothiophen-2-yl)sulfonylpyrrolidine

Introduction to 3-(benzenesulfonyl)-1-(5-chlorothiophen-2-yl)sulfonylpyrrolidine (CAS No. 1448124-82-0)

3-(benzenesulfonyl)-1-(5-chlorothiophen-2-yl)sulfonylpyrrolidine is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. With the CAS number 1448124-82-0, this compound represents a fusion of aromatic sulfonyl groups and heterocyclic structures, making it a promising candidate for further exploration in drug discovery and development. The presence of both benzenesulfonyl and 5-chlorothiophen-2-yl moieties introduces unique electronic and steric properties, which are critical for modulating biological activity. This introduction delves into the structural characteristics, potential applications, and recent advancements in the study of this compound.

The molecular framework of 3-(benzenesulfonyl)-1-(5-chlorothiophen-2-yl)sulfonylpyrrolidine is characterized by a pyrrolidine core substituted with two sulfonyl groups. The benzenesulfonyl moiety contributes to the compound's hydrophobicity and potential interaction with biological targets, while the 5-chlorothiophen-2-yl group introduces a sulfur-rich environment that can enhance binding affinity to proteins. Such structural features are particularly relevant in the design of small-molecule inhibitors targeting enzymes involved in metabolic pathways or signal transduction.

In recent years, there has been a surge in interest towards thiophene derivatives due to their diverse pharmacological properties. Thiophenes, including those substituted with halogens or sulfonyl groups, have been extensively studied for their role in antimicrobial, anti-inflammatory, and anticancer applications. The compound 3-(benzenesulfonyl)-1-(5-chlorothiophen-2-yl)sulfonylpyrrolidine exemplifies this trend, as its dual sulfonyl substitution may enhance its ability to disrupt enzyme function or modulate receptor activity. For instance, sulfonylpyrrolidines have been reported to exhibit inhibitory effects on carbonic anhydrase, an enzyme implicated in conditions such as glaucoma and altitude sickness.

One of the most compelling aspects of this compound is its potential as a scaffold for drug development. The combination of a pyrrolidine core with multiple sulfonyl functionalities allows for fine-tuning of physicochemical properties such as solubility, lipophilicity, and metabolic stability. These attributes are crucial for optimizing drug-like characteristics, ensuring that the compound can traverse biological membranes effectively while minimizing degradation by enzymatic or chemical processes. Furthermore, the presence of chlorine atoms can serve as a handle for further derivatization, enabling chemists to explore novel analogs with enhanced efficacy or selectivity.

Recent studies have highlighted the importance of heterocyclic sulfonylated compounds in medicinal chemistry. For example, derivatives of pyrrolidine have been investigated for their potential in treating neurological disorders due to their ability to cross the blood-brain barrier. Similarly, benzenesulfonyl-containing molecules have shown promise in inhibiting kinases and other enzymes involved in cancer progression. The compound 3-(benzenesulfonyl)-1-(5-chlorothiophen-2-yl)sulfonylpyrrolidine merges these two classes of pharmacophores, creating a versatile platform for therapeutic intervention.

The synthesis of 3-(benzenesulfonyl)-1-(5-chlorothiophen-2-yl)sulfonylpyrrolidine presents an intriguing challenge due to the complexity of its structure. However, advances in synthetic methodologies have made it increasingly feasible to construct such molecules with high precision. Techniques such as palladium-catalyzed cross-coupling reactions and transition-metal-mediated sulfonation reactions are particularly useful in assembling the required functional groups efficiently. Moreover, computational chemistry tools can aid in predicting optimal synthetic routes by modeling reaction mechanisms and predicting product yields.

From a pharmacological perspective, one area of interest is the compound's potential as an antiviral agent. Sulfonylated heterocycles have demonstrated activity against viral proteases and polymerases, making them valuable candidates for combating infectious diseases. The unique structural features of 3-(benzenesulfonyl)-1-(5-chlorothiophen-2-yl)sulfonylpyrrolidine, particularly its dual sulfonylation and thiophene ring substitution, may confer specificity against viral enzymes while minimizing off-target effects. Preliminary computational studies suggest that this compound could interact with key residues in viral proteases, potentially inhibiting their activity and thereby reducing viral replication.

Another promising application lies in its potential use as an anti-inflammatory agent. Chronic inflammation is associated with numerous diseases, including cardiovascular disorders and autoimmune conditions. Sulfoxides and sulfones are known for their anti-inflammatory properties due to their ability to modulate cytokine production and inhibit inflammatory pathways. The presence of multiple sulfonyl groups in 3-(benzenesulfonyl)-1-(5-chlorothiophen-2-yl)sulfonylpyrrolidine may enhance its capacity to interfere with inflammatory cascades, offering a novel therapeutic approach.

In conclusion,3-(benzenesulfonyl)-1-(5-chlorothiophen-2-yl)sulfonylpyrrolidine (CAS No. 1448124-82-0) represents a structurally intriguing compound with significant potential in pharmaceutical research. Its unique combination of aromatic sulfonyls and heterocyclic moieties makes it an attractive scaffold for drug discovery efforts aimed at treating neurological disorders, cancer, infectious diseases, and inflammatory conditions. As synthetic methodologies continue to evolve and computational tools become more sophisticated, further exploration of this compound's pharmacological profile will undoubtedly yield valuable insights into its therapeutic applications.